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Compound of Interest

2,2-Dimethyl-5-nitro-1, 3-
Compound Name:

benzodioxole
CAS No.: 54186-68-4
Cat. No.: B189132

Get Quote

Executive Summary: Immediate Action Directives

Do NOT dispose of 2,2-Dimethyl-5-nitro-1,3-benzodioxole down the drain.[1][2][3][4] This
compound carries a Category 2 Chronic Aquatic Toxicity rating (H411) and persists in water
systems.[3]

Do NOT mix with strong alkaline waste streams (e.g., sodium hydroxide solutions).[3] Nitro-
aromatic compounds can undergo exothermic decomposition or form unstable salts in high-pH
environments.[1][3]

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste
contractor.[1][3]

Chemical Safety Profile & Hazard Identification

Effective disposal begins with understanding the specific stability profile of the molecule.[3] The
nitro group (
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) attached to the benzodioxole ring introduces thermal sensitivity that dictates our waste
handling protocols.[3]

Physicochemical Data Table

Property Specification Operational Implication

] 2,2-Dimethyl-5-nitro-1,3- Official shipping name for
Chemical Name ) )
benzodioxole manifests.

Required for waste labeling.[1]

CAS Number 32451-95-9 3]
Molecular Weight 195.17 g/mol N/A

) ] ] Dust explosion hazard if
Physical State Solid (Crystalline powder)

aerosolized.[1][3]

H302: Harmful if

swallowedH411: Toxic to Requires full PPE (Nitrile
GHS Hazards aquatic life (Long- gloves, goggles) during waste

lasting)H315/H319: Skin/Eye transfer.[1][3]

Irritant

Thermal Sensitivity: May
Reactivity Nitro-aromatic functionality decompose violently if heated

under confinement.[1][3][5]

The "Why" Behind the Protocol: Nitro-Aromatic
Instability

Unlike simple organic solvents, nitro-substituted benzodioxoles possess a high oxygen balance
within the molecule.[1][3] While 2,2-dimethyl substitution provides steric bulk that stabilizes the
ether linkage, the nitro group remains a site of potential energetic decomposition.[3]

e Risk: Exposure to strong reducing agents or strong bases can trigger rapid, exothermic
degradation.[3]

o Mitigation: Waste streams must be kept at neutral to slightly acidic pH (pH 5-8) to prevent
hydrolytic ring opening or nitro-group activation.[1][3]
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Waste Stream Segregation & Decision Logic

Proper segregation is the single most critical step in preventing "lab pack" accidents.[3]

Segregation Rules

e NO Strong Bases: Never add to waste containers containing caustic soda, ammonia, or
high-pH buffers.[1][3]

o NO Oxidizers: Keep separate from perchlorates, nitrates, or peroxides.[3]

» NO Reducing Agents: Segregate from hydrides (e.g., LiAIH4, NaBH4) or active metals.[3]

Disposal Decision Tree

The following logic flow dictates the handling of CAS 32451-95-9 based on its physical state
and purity.
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Waste Assessment:
2,2-Dimethyl-5-nitro-1,3-benzodioxole

Physical State?

Solid / Pure Substance Solution / Mother Liquor

Pack in HDPE/Glass Jar

2
Label: Toxic Solid Organic Solvent Type?

Halogenated Non-Halogenated
(DCM, Chloroform) (EtOACc, Hexane)

Bulking: Halogenated Waste Stream Bulking: Flammable Waste Stream
(High BTU Incineration) (Fuel Blending/Incineration)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2,2-Dimethyl-5-nitro-1,3-benzodioxole waste
streams. Note that regardless of the solvent path, the endpoint is thermal destruction.[1][3]

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
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Before moving the waste to central accumulation areas:[3]

e Quench Reactive Intermediates: If the waste is a reaction mixture, ensure all reagents
(especially hydrides or coupling agents) are fully quenched.[3]

e pH Check: Verify the pH of liquid waste is between 5 and 9. If highly basic, neutralize slowly
with dilute sulfuric acid before adding to the waste container.[3]

e Cooling: Ensure waste is at room temperature (20-25°C). Never seal a container with warm
waste.[3]

Phase 2: Container Selection & Packaging[1][3]

» Solid Waste: Use wide-mouth High-Density Polyethylene (HDPE) jars or amber glass jars.
Avoid metal containers due to potential corrosion from trace acidic impurities.[3]

e Liquid Waste:
o Compatible: HDPE carboys, Amber glass Winchester bottles.[3]

o Headspace: Leave at least 10% headspace to allow for thermal expansion.[3]

Phase 3: Labeling (RCRA & GHS Compliance)

Attach a hazardous waste tag immediately upon the first drop of waste entering the container.
[3] The label must contain:

o Constituents: "2,2-Dimethyl-5-nitro-1,3-benzodioxole” (Do not use abbreviations like
"Nitro-benzodioxole™).[1][3]

o Percentages: Estimate concentration (e.g., "5% in Ethyl Acetate").

» Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[3][5]

Phase 4: Storage & Handoff

Store in a Cool, Dry, Ventilated Area.

e Secondary Containment: Mandatory.[3] Use polypropylene trays to capture potential leaks.[3]
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 Light Protection: Store away from direct sunlight to prevent photo-degradation or thermal
buildup.[1][3]

» Timeline: Schedule pickup with your licensed hazardous waste hauler (e.g., Veolia, Clean
Harbors) within 90 days (for Large Quantity Generators) or 180 days (for Small Quantity
Generators).[3]

Emergency Contingencies
Spill Response (Small Scale < 100q)

o Evacuate: Remove unnecessary personnel from the immediate area.

e PPE: Don nitrile gloves, lab coat, and safety goggles.[3] If powder is aerosolized, use a
P95/N95 respirator.[3]

¢ Containment:

o Solids: Gently cover with wet paper towels to prevent dust, then scoop into a disposal jar.

[3]
o Liquids: Absorb with Vermiculite or Sand.[3]

o CRITICAL: Do NOT use sawdust or paper-based absorbents for concentrated nitro

compounds, as this creates a combustible mixture.[1][3]

o Clean Up: Wash the area with soap and water.[3] Collect the wash water as hazardous

waste (Toxic).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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